methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate

• IUPAC Name: methyl (2S)-2-[[2-(2-methylprop-2-enoxy)benzoyl]amino]-2-phenylacetate
• InChI: InChI=1S/C20H21NO4/c1-14(2)13-25-17-12-8-7-11-16(17)19(22)21-18(20(23)24-3)15-9-5-4-6-10-15/h4-12,18H,1,13H2,2-3H3,(H,21,22)/t18-/m0/s1
• InChI Key: VLYROINMNTUAGK-SFHVURJKSA-N
• Canonical SMILES: CC(=C)COC1=CC=CC=C1C(=O)NC(C2=CC=CC=C2)C(=O)OC
• Isomeric SMILES: CC(=C)COC1=CC=CC=C1C(=O)N[C@@H](C2=CC=CC=C2)C(=O)OC
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

Methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a type of ester that has been synthesized using various methods and has shown promising results in biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate is not fully understood. However, studies have shown that this compound has the potential to inhibit the activity of various enzymes and proteins that are involved in the development and progression of diseases. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate has various biochemical and physiological effects. For example, the compound has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. The compound has also been shown to have neuroprotective effects and can potentially be used for the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate has several advantages for lab experiments. The compound is stable and can be easily synthesized using various methods. The compound is also highly soluble in organic solvents and can be easily purified using chromatography techniques. However, the compound has some limitations, such as its low yield during synthesis and its potential toxicity at high concentrations.

Future Directions

Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate has several potential future directions for scientific research. One of the most significant directions is the development of new chemical entities using this compound as a building block. The compound can also be further studied for its potential applications in drug discovery and the synthesis of novel materials. Additionally, the compound can be studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
Conclusion:
Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate is a complex compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been extensively studied for its potential use in drug discovery, the synthesis of novel materials, and the treatment of various diseases. The compound has several advantages for lab experiments, such as its stability and solubility, but also has some limitations, such as its low yield during synthesis and potential toxicity. Future research directions for this compound include the development of new chemical entities, further studies on its potential applications, and its potential use in the treatment of various diseases.

Synthesis Methods

Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate is a complex compound that requires a multi-step synthesis process. One of the most commonly used methods for synthesizing this compound is the amide coupling reaction between N-Boc-protected amino acid and the acid chloride of 2-[(2-methylprop-2-en-1-yl)oxy]benzoic acid. The reaction is carried out in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then deprotected using trifluoroacetic acid (TFA) to obtain Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate.

Scientific Research Applications

Methyl (methyl (2S)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate)-({2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}amino)(phenyl)acetate has been extensively studied for its potential applications in various fields. One of the most significant applications is in the field of drug discovery, where this compound has shown promising results as a potential drug candidate for various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has also been studied for its potential use in the synthesis of novel materials and as a building block for the development of new chemical entities.